![molecular formula C9H16O4 B8311960 Methyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate](/img/structure/B8311960.png)
Methyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate
Overview
Description
Methyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate is an organic compound that belongs to the class of esters It is characterized by the presence of a tetrahydropyran ring attached to a propanoate moiety
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Methyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate typically involves the following steps:
Protection of Hydroxyl Group: The hydroxyl group of a suitable precursor, such as ®-2-hydroxypropanoic acid, is protected using tetrahydropyran (THP) to form a tetrahydropyranyl ether.
Esterification: The protected intermediate is then esterified with methanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, to yield the desired ester.
Industrial Production Methods: Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors and more efficient catalysts to enhance yield and reduce reaction times.
Types of Reactions:
Oxidation: this compound can undergo oxidation reactions to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions can convert the ester group to an alcohol.
Substitution: The compound can participate in nucleophilic substitution reactions, where the tetrahydropyranyl group can be replaced by other nucleophiles.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like halides or amines can be used under basic or acidic conditions.
Major Products:
Oxidation: Carboxylic acids or ketones.
Reduction: Alcohols.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Methyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate has several applications in scientific research:
Chemistry: It is used as an intermediate in organic synthesis, particularly in the preparation of more complex molecules.
Biology: The compound can be used in the study of enzyme-catalyzed reactions and metabolic pathways.
Industry: The compound can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of Methyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate depends on its specific application. In organic synthesis, it acts as a reactant or intermediate, participating in various chemical reactions. In biological systems, it may interact with enzymes or other molecular targets, influencing metabolic pathways.
Comparison with Similar Compounds
Methyl (2S)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate: The enantiomer of the compound , differing in the configuration at the chiral center.
Ethyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate: Similar structure but with an ethyl ester group instead of a methyl ester group.
Methyl (2R)-2-[(Tetrahydro-2H-furan-2-yl)oxy]propanoate: Similar structure but with a tetrahydrofuran ring instead of a tetrahydropyran ring.
Uniqueness: Methyl (2R)-2-[(Tetrahydro-2H-pyran-2-yl)oxy]propanoate is unique due to its specific stereochemistry and the presence of the tetrahydropyran ring, which can influence its reactivity and interactions in chemical and biological systems.
Properties
Molecular Formula |
C9H16O4 |
|---|---|
Molecular Weight |
188.22 g/mol |
IUPAC Name |
methyl 2-(oxan-2-yloxy)propanoate |
InChI |
InChI=1S/C9H16O4/c1-7(9(10)11-2)13-8-5-3-4-6-12-8/h7-8H,3-6H2,1-2H3 |
InChI Key |
BZXYLYNHOWEQIE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(=O)OC)OC1CCCCO1 |
Origin of Product |
United States |
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